Cas no 1248154-43-9 (1-(Butan-2-yl)-3,5-dimethyl-1h-pyrazole)

• Product Name: 1-(Butan-2-yl)-3,5-dimethyl-1h-pyrazole
• CAS No: 1248154-43-9
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 5706453
• PubChem ID: 61272873
• Update Time: 2025-05-26

1-(Butan-2-yl)-3,5-dimethyl-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12848868
• 1248154-43-9
• AKOS010524757
• CS-0280869
• 1-(BUTAN-2-YL)-3,5-DIMETHYL-1H-PYRAZOLE
• EN300-1300925
• 1-(Sec-butyl)-3,5-dimethyl-1h-pyrazole
• 1H-Pyrazole, 3,5-dimethyl-1-(1-methylpropyl)-
• 1-(Butan-2-yl)-3,5-dimethyl-1h-pyrazole

• Inchi： 1S/C9H16N2/c1-5-8(3)11-9(4)6-7(2)10-11/h6,8H,5H2,1-4H3
• InChI Key： GVDOTJNYXQVSNI-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(C)=N1)C(C)CC

Computed Properties

• Exact Mass: 152.131348519g/mol
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 0.94±0.1 g/cm3(Predicted)
• Boiling Point: 208.7±9.0 °C(Predicted)
• pka: 3.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(Butan-2-yl)-3,5-dimethyl-1h-pyrazole

Professional Introduction to Compound with CAS No. 1248154-43-9 and Product Name: 1-(Butan-2-yl)-3,5-dimethyl-1H-pyrazole

1-(Butan-2-yl)-3,5-dimethyl-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 1248154-43-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the pyrazole class, which is renowned for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a butyl group at the 1-position and two methyl groups at the 3- and 5-positions of the pyrazole ring, contribute to its unique chemical properties and potential pharmacological effects.

The 1-(Butan-2-yl)-3,5-dimethyl-1H-pyrazole molecule has garnered attention due to its potential role as a lead compound in the synthesis of novel therapeutic agents. Pyrazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and antioxidant properties. The butyl substituent at the 1-position enhances the lipophilicity of the molecule, making it more suitable for membrane interactions, while the methyl groups at the 3- and 5-positions increase its stability and reactivity in various chemical environments.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 1-(Butan-2-yl)-3,5-dimethyl-1H-pyrazole with biological targets. Studies have indicated that this compound exhibits promising binding affinities with enzymes and receptors involved in metabolic pathways. For instance, preliminary docking studies suggest that it may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling pathways.

In addition to its potential as an anti-inflammatory agent, 1-(Butan-2-yl)-3,5-dimethyl-1H-pyrazole has shown promise in preclinical studies as a candidate for treating neurological disorders. The pyrazole core is known to penetrate the blood-brain barrier, making it a viable candidate for central nervous system (CNS) applications. Research has explored its potential effects on neurotransmitter systems, particularly those involving glutamate and GABA receptors, which are crucial for regulating neuronal excitability and synaptic transmission.

The synthesis of 1-(Butan-2-yl)-3,5-dimethyl-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between butanone derivatives and hydrazine hydrate, followed by alkylation steps to introduce the butyl group at the 1-position. The subsequent introduction of methyl groups at the 3- and 5-positions can be achieved through methylation reactions using reagents such as methyl iodide or dimethyl sulfate.

Quality control and analytical characterization of 1-(Butan-2-yl)-3,5-dimethyl-1H-pyrazole are critical to ensure its suitability for pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess its purity. These analytical methods provide detailed information about the compound's chemical environment, including proton spin-spin coupling constants and molecular ion peaks.

The pharmacokinetic properties of 1-(Butan-2-yl)-3,5-dimethyl-1H-pyrazole are also of great interest. Studies have begun to investigate its absorption, distribution, metabolism, excretion (ADME) profiles in various animal models. Preliminary findings suggest that the compound exhibits moderate oral bioavailability and a reasonable half-life in vivo, indicating its potential for therapeutic use. Further research is needed to optimize its pharmacokinetic properties through structural modifications or formulation strategies.

The therapeutic potential of 1-(Butan-2-yl)-3,5-dimethyl-1H-pyrazole extends beyond inflammation and neurological disorders. Emerging research has explored its role in modulating immune responses and combating oxidative stress. The compound's ability to interact with cellular signaling pathways involved in immune regulation makes it a promising candidate for developing immunomodulatory therapies. Additionally, its antioxidant properties may contribute to protecting cells from damage caused by reactive oxygen species (ROS), thereby reducing oxidative stress-related pathologies.

In conclusion,1-(Butan-2-ylyl)-3,5-dimethyl-lH-pyrarzol-e (CAS No. 1248154439) represents a significant advancement in pharmaceutical chemistry with diverse potential applications in medicine. Its unique structural features make it an attractive candidate for further research into novel therapeutic agents targeting inflammation, neurodegenerative diseases, immune disorders,and oxidative stress-related conditions.* Continued investigation into this compound will likely uncover new insights into its pharmacological effects*and mechanisms*of action,*leading*to innovative treatments*for*various human diseases.